Cas no 400087-45-8 (Methyl 5-chloro-6-oxo-1-[3-(trifluoromethyl)benzyl]-1,6-dihydro-3-pyridinecarboxylate)

• Product Name: Methyl 5-chloro-6-oxo-1-[3-(trifluoromethyl)benzyl]-1,6-dihydro-3-pyridinecarboxylate
• CAS No: 400087-45-8
• MF: C₁₅H₁₁ClF₃NO₃
• MW: 345.70
• CID: 6786402
• PubChem ID: 1485973
• Update Time: 2025-07-22

Methyl 5-chloro-6-oxo-1-[3-(trifluoromethyl)benzyl]-1,6-dihydro-3-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-chloro-6-oxo-1-[3-(trifluoromethyl)benzyl]-1,6-dihydro-3-pyridinecarboxylate
• AKOS005100308
• methyl 5-chloro-6-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxylate
• 400087-45-8
• methyl 5-chloro-6-oxo-1-{[3-(trifluoromethyl)phenyl]methyl}pyridine-3-carboxylate
• methyl 5-chloro-6-oxo-1-{[3-(trifluoromethyl)phenyl]methyl}-1,6-dihydropyridine-3-carboxylate
• 8E-311S
• methyl5-chloro-6-oxo-1-{[3-(trifluoromethyl)phenyl]methyl}-1,6-dihydropyridine-3-carboxylate
• Methyl 5-chloro-6-oxo-1-[3-(trifluoromethyl)benzyl]-1,6-dihydro-3-pyridinecarboxylate

• Inchi： 1S/C15H11ClF3NO3/c1-23-14(22)10-6-12(16)13(21)20(8-10)7-9-3-2-4-11(5-9)15(17,18)19/h2-6,8H,7H2,1H3
• InChI Key： QPISFRQIIAWUHV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=CN(C1=O)CC1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 345.0379554g/mol
• Monoisotopic Mass: 345.0379554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.6Ų

Additional information on Methyl 5-chloro-6-oxo-1-[3-(trifluoromethyl)benzyl]-1,6-dihydro-3-pyridinecarboxylate

Methyl 5-chloro-6-oxo-1-[3-(trifluoromethyl)benzyl]-1,6-dihydro-3-pyridinecarboxylate (CAS No. 400087-45-8): A Comprehensive Overview

Methyl 5-chloro-6-oxo-1-[3-(trifluoromethyl)benzyl]-1,6-dihydro-3-pyridinecarboxylate, identified by its CAS number 400087-45-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of pyridine derivatives, which have been widely studied due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a trifluoromethyl group and a chloro substituent, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of this compound have been subjects of extensive research. The presence of a carboxylate group at the 3-position of the pyridine ring and an oxo group at the 6-position introduces specific electronic and steric properties that influence its reactivity and binding affinity. The benzyl moiety at the 1-position further enhances its structural complexity, making it a valuable scaffold for drug discovery efforts.

In recent years, there has been growing interest in the development of novel compounds with enhanced pharmacological profiles. Pyridine derivatives, in particular, have shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The compound in question has been investigated for its potential biological activities, with preliminary studies suggesting that it may exhibit inhibitory effects on certain enzymes and receptors relevant to human diseases.

The role of fluorine-containing substituents in pharmaceuticals cannot be overstated. The trifluoromethyl group in this compound is known to improve metabolic stability, binding affinity, and pharmacokinetic properties. This feature has made trifluoromethyl compounds attractive candidates for drug development. Additionally, the chloro substituent can influence the electronic distribution within the molecule, affecting its interactions with biological targets.

Recent advancements in computational chemistry have enabled more efficient screening and design of novel drug candidates. Molecular modeling studies have been employed to predict the binding modes of this compound with potential targets, providing insights into its mechanism of action. These studies have highlighted the importance of optimizing the structural features of pyridine derivatives to enhance their therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions, functional group transformations, and purification techniques such as column chromatography. The use of advanced synthetic methodologies has allowed researchers to access complex structures like this one with greater ease.

Evaluation of the pharmacological properties of Methyl 5-chloro-6-oxo-1-[3-(trifluoromethyl)benzyl]-1,6-dihydro-3-pyridinecarboxylate has involved both in vitro and in vivo assays. In vitro studies have focused on assessing its interaction with enzymes such as kinases and phosphodiesterases, which are critical targets in many diseases. In vivo studies have provided additional insights into its pharmacokinetic behavior and potential side effects.

The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration between chemists, biologists, and clinicians. The compound under discussion represents an example of how structural modifications can lead to improved drug candidates. By leveraging knowledge from various fields, researchers can design molecules that are both effective and safe for therapeutic use.

The future prospects for Methyl 5-chloro-6-oxo-1-[3-(trifluoromethyl)benzyl]-1,6-dihydro-3-pyridinecarboxylate are promising. Ongoing research aims to further optimize its pharmacological properties and explore new therapeutic applications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing innovative treatments.